Cas no 2159373-73-4 (3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)butanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)butanoic acid
• CAS No: 2159373-73-4
• MF: C₁₆H₁₇N₃O₄
• MW: 315.323883771896
• CID: 5992185
• PubChem ID: 165522108
• Update Time: 2025-10-28

3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)butanoic acid
• 2159373-73-4
• 3-{[(benzyloxy)carbonyl]amino}-3-(pyrazin-2-yl)butanoic acid
• EN300-1285233

• Inchi： 1S/C16H17N3O4/c1-16(9-14(20)21,13-10-17-7-8-18-13)19-15(22)23-11-12-5-3-2-4-6-12/h2-8,10H,9,11H2,1H3,(H,19,22)(H,20,21)
• InChI Key： RMVHEOIRNCXUMX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C1C=NC=CN=1)(C)CC(=O)O)=O

Computed Properties

• Exact Mass: 315.12190603g/mol
• Monoisotopic Mass: 315.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 101Ų

Additional information on 3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)butanoic acid

Comprehensive Overview of 3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)butanoic acid (CAS No. 2159373-73-4)

3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)butanoic acid (CAS No. 2159373-73-4) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This compound combines a pyrazine ring with a benzyloxycarbonyl (Cbz) protected amino group, making it a valuable intermediate in peptide synthesis and drug development. Researchers are increasingly exploring its potential in targeted therapies, particularly in the context of small molecule inhibitors and enzyme modulation.

The molecular structure of 3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)butanoic acid includes a butanoic acid backbone, which enhances its solubility and reactivity in aqueous environments. This property is critical for applications in bioconjugation and prodrug design, where controlled release mechanisms are essential. Recent studies highlight its role in optimizing bioavailability and pharmacokinetics, aligning with the growing demand for precision medicine solutions.

In the context of green chemistry, this compound is also being evaluated for its synthetic efficiency and environmental impact. With the rise of sustainable synthesis methods, researchers are investigating catalysts and solvents that minimize waste during the production of 3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)butanoic acid. This aligns with global trends toward eco-friendly pharmaceutical manufacturing and reduced carbon footprints.

Another area of interest is the compound’s potential in neurological research. The pyrazine moiety is known to interact with central nervous system targets, sparking investigations into its utility for neuroprotective agents or neurotransmitter analogs. Such applications are particularly relevant given the increasing prevalence of neurodegenerative disorders and the search for novel therapeutic approaches.

From a technical perspective, 3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)butanoic acid requires careful handling due to its sensitivity to light and moisture. Proper storage conditions—such as desiccated environments and inert atmospheres—are recommended to maintain stability. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify purity and structural integrity, ensuring compliance with rigorous quality control standards.

As the demand for custom synthesis and high-purity intermediates grows, this compound is poised to play a pivotal role in advancing drug discovery pipelines. Its versatility and functional groups make it a candidate for further derivatization, catering to diverse research needs. For laboratories seeking reliable building blocks for complex molecules, CAS No. 2159373-73-4 offers a compelling option.

In summary, 3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)butanoic acid represents a convergence of innovation in medicinal chemistry and sustainable science. Its applications span from peptide engineering to CNS drug development, reflecting the compound’s adaptability to cutting-edge research. As scientific inquiries evolve, this molecule is likely to remain a topic of interest for both academic and industrial stakeholders.